Cas no 4045-31-2 (4-Ethyl-4-methylpiperidine)

• Product Name: 4-Ethyl-4-methylpiperidine
• CAS No: 4045-31-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD08361560
• CID: 328170
• PubChem ID: 329775353
• Update Time: 2025-06-14

4-Ethyl-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-4-methylpiperidine
• 4-ethyl-4-methylpiperidine(SALTDATA: FREE)
• 4-Ethyl-4-methylpiperidine, AldrichCPR
• BS-37774
• DTXSID80590737
• 4045-31-2
• MFCD08361560
• 4-ethyl-4-methyl-piperidine
• FMPQITXSSWLMDT-UHFFFAOYSA-N
• CS-0452187
• SCHEMBL4440962
• SB41869
• AKOS011639526
• EN300-68691
• A825114
• FT-0652975
• 4-ethyl4-methylpiperidine
• G78842
• DB-070012

• MDL： MFCD08361560
• Inchi： 1S/C8H17N/c1-3-8(2)4-6-9-7-5-8/h9H,3-7H2,1-2H3
• InChI Key： FMPQITXSSWLMDT-UHFFFAOYSA-N
• SMILES： N1CCC(C)(CC)CC1

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2

Experimental Properties

• Density: 0.802
• Boiling Point: 154.4°C at 760 mmHg
• Flash Point: 37.6°C
• Refractive Index: 1.422
• PSA: 12.03000
• LogP: 2.11490

4-Ethyl-4-methylpiperidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 4-Ethyl-4-methylpiperidine

Comprehensive Overview of 4-Ethyl-4-methylpiperidine (CAS No. 4045-31-2): Properties, Applications, and Industry Insights

4-Ethyl-4-methylpiperidine (CAS No. 4045-31-2) is a specialized organic compound belonging to the piperidine derivatives family. This nitrogen-containing heterocycle is gaining attention in pharmaceutical research, agrochemical formulations, and material science due to its unique structural properties. With the growing demand for high-performance chemical intermediates, this compound has emerged as a valuable building block in synthetic chemistry.

The molecular structure of 4-Ethyl-4-methylpiperidine features a six-membered ring with both ethyl and methyl substituents at the 4-position, contributing to its distinct steric and electronic characteristics. Researchers particularly value its balanced lipophilicity and basicity, which make it suitable for designing bioactive molecules and catalysts. Recent studies highlight its potential in developing novel pharmaceutical ingredients, especially in central nervous system (CNS) drug discovery.

In the context of green chemistry trends, 4045-31-2 has been investigated as a potential eco-friendly solvent alternative in certain applications. Its relatively low volatility compared to traditional amines reduces environmental emissions, aligning with the industry's shift toward sustainable chemical processes. Manufacturers are exploring its use in water treatment formulations and corrosion inhibitors, where its stability under various pH conditions offers distinct advantages.

The synthesis of 4-Ethyl-4-methylpiperidine typically involves catalytic hydrogenation of corresponding pyridine derivatives or reductive amination pathways. Process optimization remains an active research area, with focus on improving atom economy and reducing energy consumption. Analytical characterization commonly employs GC-MS, NMR spectroscopy, and HPLC techniques to ensure purity standards required for pharmaceutical applications.

From a commercial perspective, the global market for piperidine derivatives like 4-Ethyl-4-methylpiperidine is projected to grow steadily, driven by expanding drug discovery pipelines and specialty chemical demand. Regulatory considerations emphasize proper handling procedures, though it doesn't fall under restricted categories. Storage recommendations typically suggest inert atmosphere conditions to maintain stability over extended periods.

Emerging applications include its use as a ligand in transition metal catalysis and as a building block for ionic liquids. The compound's ability to modify surface properties has sparked interest in nanomaterial functionalization research. These diverse applications underscore why 4045-31-2 remains a compound of significant interest across multiple scientific disciplines.

Quality control protocols for 4-Ethyl-4-methylpiperidine emphasize rigorous testing for impurity profiling, particularly when intended for pharmaceutical use. Advanced chromatographic methods can detect trace isomers and byproducts at ppm levels. The compound's physicochemical properties—including its boiling point (~165°C) and water solubility profile—make it compatible with various industrial processes.

Recent patent literature reveals innovative applications of CAS 4045-31-2 in electronic materials, particularly as an additive in conductive polymers and battery electrolytes. Its nitrogen lone pair contributes to electron donation capabilities, enhancing material performance. Such developments position this piperidine derivative as a multifaceted tool in materials engineering.

For researchers sourcing 4-Ethyl-4-methylpiperidine, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's stability under various storage conditions and compatibility with common reagents make it a practical choice for laboratory applications. Proper risk assessment protocols should always accompany experimental work with this chemical.

The future research landscape for 4045-31-2 may explore its biocatalytic transformations and potential in asymmetric synthesis. With increasing interest in chiral amines for pharmaceutical applications, derivatives of this compound could play significant roles. The scientific community continues to uncover new dimensions of this versatile nitrogen heterocycle, ensuring its relevance in cutting-edge chemical research.